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Compound of Interest

Compound Name: 4-Phenylpentanoic acid
CAS No.: 16433-43-5
Cat. No.: B1265419
Get Quote
. J

This guide provides an in-depth technical overview of 4-Phenylpentanoic acid, tailored for
researchers, scientists, and professionals in drug development. It covers the fundamental
chemical identifiers, physicochemical properties, synthesis protocols, and potential
applications, grounded in authoritative scientific sources.

Core Chemical Identity
CAS Number

The Chemical Abstracts Service (CAS) registry number for 4-Phenylpentanoic acid is 16433-
43-5.[1][2][3][4] This unique identifier is essential for unambiguous identification in databases,
regulatory submissions, and procurement.

Synonyms and Nomenclature

In scientific literature and commercial listings, 4-Phenylpentanoic acid is known by several
other names. Understanding these synonyms is crucial for comprehensive literature searches
and material sourcing.

o Systematic IUPAC Name: 4-phenylpentanoic acid[2]
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e Common Synonyms:
o 4-Phenylvaleric acid[1][2]
o gamma-Methylbenzenebutanoic acid[1][2]
o Benzenebutanoic acid, y-methyl-[1][2]

The variety of synonyms arises from different naming conventions (e.g., substitutive vs.
functional class nomenclature) and historical usage. "4-Phenylvaleric acid" is a frequently used
and intuitive synonym, treating the five-carbon chain as the parent "valeric acid" (pentanoic
acid).

Physicochemical and Spectroscopic Data

A thorough understanding of the physicochemical properties of 4-Phenylpentanoic acid is
fundamental for its application in experimental settings, from reaction setup to formulation
development.

Table 1: Key Physicochemical Properties of 4-Phenylpentanoic Acid

Property Value Source(s)
Molecular Formula C11H1402 [1112]
Molecular Weight 178.23 g/mol [1][2]
Melting Point 13°C [1]

Boiling Point 291.9°C at 760 mmHg [1]

Density 1.066 g/cm3 [1]

pKa 4.70 £ 0.10 (Predicted) [1]

LogP 2.4-2.65 [1]

« Interpretation for the Researcher: The low melting point indicates that 4-Phenylpentanoic
acid is a liquid or low-melting solid at room temperature. Its pKa, similar to that of other
carboxylic acids, signifies that it will be deprotonated at physiological pH. The LogP value
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suggests moderate lipophilicity, which is a critical parameter in drug design for predicting
membrane permeability and solubility.

Synthesis and Methodologies

The synthesis of 4-Phenylpentanoic acid and its derivatives is a key process for its utilization
in research. A common and illustrative approach is the malonic ester synthesis, which allows
for the formation of the carboxylic acid moiety with a specific carbon skeleton.

Conceptual Workflow: Malonic Ester Synthesis

The logic behind using a malonic ester synthesis is its versatility in forming a-substituted
carboxylic acids. The a-protons of diethyl malonate are acidic and can be removed by a base
to form a nucleophilic enolate, which can then be alkylated. Subsequent hydrolysis and
decarboxylation yield the desired carboxylic acid.

Step 2: Hydrolysis & Decarboxylation Step 1: Deprotonation & Alkylation

Acid & Heat Sodium Ethoxide
(e.g., HsO*, A) (Base)
[Alkylated Malonic EsteD Diethyl Malonate

izster Hydrolysis Deprotonation

Malonic Diacid Intermediate ElEmEL En_olate
(Nucleophile)

lDecarboxylation SN2 Alkylation

4-Phenylpentanoic Acid leylated Malonic EsteD
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(Final Product) + CO2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. 4-Phenylpentanoic acid | lookchem [lookchem.com]

e 2. 4-Phenylpentanoic acid | C11H1402 | CID 27877 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 3. chemsynthesis.com [chemsynthesis.com]

e 4. 4-Phenylpentanoic acid | CymitQuimica [cymitquimica.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 4-Phenylpentanoic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265419/docs#an-in-depth-technical-guide-to-4-
phenylpentanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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